1-(Piperidin-4-yl)-5-(trifluoromethyl)-1H-benzo[d]imidazol-2(3H)-one

• Molecular Formula: C13H14F3N3O
• Molecular Weight: 285.26 g/mol
• IUPAC Name: 3-piperidin-4-yl-6-(trifluoromethyl)-1H-benzimidazol-2-one
• InChI: InChI=1S/C13H14F3N3O/c14-13(15,16)8-1-2-11-10(7-8)18-12(20)19(11)9-3-5-17-6-4-9/h1-2,7,9,17H,3-6H2,(H,18,20)
• InChI Key: SCRIMUAWLBRNMH-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N2C3=C(C=C(C=C3)C(F)(F)F)NC2=O

Description

1-(Piperidin-4-yl)-5-(trifluoromethyl)-1H-benzo[d]imidazol-2(3H)-one is a useful research compound. Its molecular formula is C13H14F3N3O and its molecular weight is 285.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 26 parts of ethyl 4-[1,3-dihydro-2-oxo-5-(trifluoromethyl)-2H-benzimidazol-1-yl]-1-piperidinecarboxylate, 30 parts of potassium hydroxide, 176 parts of 2-propanol and 4 parts of water is stirred and refluxed for 20 hours. The reaction mixture is evaporated. The residue is dissolved in water, acidified with a concentrated hydrochloric acid solution, while cooling, and alkalized with a concentrated ammonium hydroxide solution. The product is extracted with trichloromethane. The extract is washed with water, dried, filtered and evaporated. The residue is crystallized from a mixture of 2,2'-oxybispropane and 2-propanol. The product is filtered off and dried, yielding 1,3-dihydro-1-(4-piperidinyl)-5-(trifluoromethyl)-2H-benzimidazol-2-one; mp. 198° C.